Cas no 167762-96-1 (Benzeneethanamine, 4-(1-amino-1-methylethyl)-)
167762-96-1 structure
Product Name:Benzeneethanamine, 4-(1-amino-1-methylethyl)-
CAS No:167762-96-1
MF:C11H18N2
MW:178.274022579193
CID:1348451
PubChem ID:18349567
Update Time:2025-04-20
Benzeneethanamine, 4-(1-amino-1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine, 4-(1-amino-1-methylethyl)-
- 4-(1-Amino-1-methylethyl)phenethylamine
- SCHEMBL7875335
- QDUFMFWUAANWMV-UHFFFAOYSA-N
- 4-(1-Amino-1-methylethyl)benzeneethanamine
- 167762-96-1
- DTXSID201266148
-
- Inchi: 1S/C11H18N2/c1-11(2,13)10-5-3-9(4-6-10)7-8-12/h3-6H,7-8,12-13H2,1-2H3
- InChI Key: QDUFMFWUAANWMV-UHFFFAOYSA-N
- SMILES: NC(C)(C)C1C=CC(=CC=1)CCN
Computed Properties
- Exact Mass: 178.14714
- Monoisotopic Mass: 178.146998583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 146
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
Benzeneethanamine, 4-(1-amino-1-methylethyl)- Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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